{3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol

• IUPAC Name: [3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl]methanol
• InChI: InChI=1S/C15H22F3N3O/c1-2-14(11-22)6-3-9-21(10-14)13-19-8-5-12(20-13)4-7-15(16,17)18/h5,8,22H,2-4,6-7,9-11H2,1H3
• InChI Key: CNAOTQDZPCQXJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCN(C1)C2=NC=CC(=N2)CCC(F)(F)F)CO
• Molecular Formula: C15H22F3N3O
• Molecular Weight: 317.35 g/mol

Description

{3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol is not fully understood. However, it is believed to act through the modulation of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to affect the activity of ion channels, particularly calcium channels.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has analgesic effects by reducing the perception of pain. Additionally, it has been shown to have anticonvulsant effects by reducing the excitability of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using {3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol in lab experiments is its potential to be used in the treatment of neurological disorders. It has also been shown to have relatively low toxicity levels. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for the research on {3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol. One potential direction is to study its potential use in the treatment of other neurological disorders such as multiple sclerosis and epilepsy. Another direction is to explore its potential as a therapeutic agent for chronic pain management. Additionally, further research can be conducted on its mechanism of action to better understand its effects on neurotransmitters and ion channels.

Synthesis Methods

{3-ethyl-1-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperidin-3-yl}methanol is a complex compound that requires a multi-step synthesis process. The synthesis method involves the reaction of 3-ethylpiperidine-3-carboxylic acid with 3,3,3-trifluoropropylamine, followed by the reaction of the resulting intermediate with 2-chloro-4-methylpyrimidine. The final step involves the reduction of the resulting intermediate with lithium aluminum hydride to obtain the desired compound.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various fields. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.